![molecular formula C13H19FN2O2S B5548409 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide](/img/structure/B5548409.png)
4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of benzenesulfonamide derivatives, including compounds similar to 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide, often involves the introduction of fluorine atoms to increase selectivity and potency in biological applications. For instance, Hashimoto et al. (2002) discussed the synthesis of 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives, noting the significant role of fluorine in enhancing COX-2 inhibitor potency (Hashimoto et al., 2002).
Molecular Structure Analysis
The molecular structure of benzenesulfonamide derivatives can vary depending on the substituents attached to the benzene ring. Rodrigues et al. (2015) explored the crystal structures of related compounds, highlighting the importance of molecular interactions in determining the overall architecture of these molecules (Rodrigues et al., 2015).
Chemical Reactions and Properties
Benzenesulfonamides, including fluorine-substituted derivatives, are known for their ability to undergo various chemical reactions, contributing to their biological activity. The introduction of fluorine often enhances these properties, as demonstrated in studies such as those by Röver et al. (1997) (Röver et al., 1997) and Toyokuni et al. (2005) (Toyokuni et al., 2005).
Physical Properties Analysis
The physical properties of 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide and similar compounds are influenced by their molecular structure. For instance, the crystal structures of N-(4-fluorophenyl)-4-methoxybenzenesulfonamide, as examined by Suchetan et al. (2015), reveal insights into their physical form and stability (Suchetan et al., 2015).
Chemical Properties Analysis
The chemical properties of benzenesulfonamide derivatives, including their reactivity and interaction with biological molecules, are central to their potential applications. For example, the work by Yasui et al. (2011) on N-fluoro-benzenesulfonimides highlights the impact of structural modifications on chemical behavior (Yasui et al., 2011).
Scientific Research Applications
Enzyme Inhibition and Selectivity Enhancement
A study by Hashimoto et al. (2002) focused on derivatives of 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide for their ability to inhibit cyclooxygenase-2 (COX-2) and cyclooxygenase-1 (COX-1) enzymes. The introduction of a fluorine atom in these compounds preserved COX-2 potency and significantly increased COX1/COX-2 selectivity. This research led to the identification of a potent, highly selective, and orally active COX-2 inhibitor, JTE-522, for the treatment of rheumatoid arthritis, osteoarthritis, and acute pain (Hiromasa Hashimoto et al., 2002).
Carbonic Anhydrase Inhibition
Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides, demonstrating potent inhibitory effects against human carbonic anhydrase I and II isoenzymes. This study showcases the utility of sulfonamide derivatives, including those structurally related to 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide, in designing inhibitors for specific enzymes (H. Gul et al., 2016).
Crystal Structure Analysis
Research by Rodrigues et al. (2015) on N-(4-fluorophenyl)-4-methoxybenzenesulfonamide examined its crystal structure to understand the impact of fluorine substitution on molecular architecture. This analysis aids in the comprehension of how minor alterations in chemical structure can significantly influence the physical properties and potential application of these compounds in scientific research (V. Z. Rodrigues et al., 2015).
Photodynamic Therapy Applications
A study by Pişkin et al. (2020) involved the synthesis of zinc phthalocyanine derivatives substituted with benzenesulfonamide groups for photodynamic therapy. The novel compounds showed excellent photophysical and photochemical properties, highlighting the potential of 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide derivatives in cancer treatment (M. Pişkin et al., 2020).
Enantioselective Fluorination
Yasui et al. (2011) introduced N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide as an electrophilic fluorinating agent, showcasing how the fluorination of sulfonamide derivatives can enhance the enantioselectivity of products. This research suggests potential pathways for synthesizing enantioselectively fluorinated compounds using 4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide as a starting point (H. Yasui et al., 2011).
properties
IUPAC Name |
4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19FN2O2S/c1-15-9-7-12(8-10-15)16(2)19(17,18)13-5-3-11(14)4-6-13/h3-6,12H,7-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ABIQOIQMOXNLQX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)N(C)S(=O)(=O)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19FN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-fluoro-N-methyl-N-(1-methylpiperidin-4-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.